2-Methyl-1H-pyrrolo[3,2-c]pyridin-4-ol chemical structure
2-Methyl-1H-pyrrolo[3,2-c]pyridin-4-ol chemical structure
An in-depth technical analysis and methodological guide on the structural dynamics, synthesis, and therapeutic application of 2-Methyl-1H-pyrrolo[3,2-c]pyridin-4-ol.
Executive Overview: The 5-Azaindole Privilege
In my tenure developing heterocyclic scaffolds for targeted therapeutics, the 5-azaindole framework has consistently proven to be a highly privileged motif. Specifically, 2-Methyl-1H-pyrrolo[3,2-c]pyridin-4-ol (CAS: 1190314-39-6) represents a structurally dynamic building block that bridges the gap between classic indole pharmacology and advanced kinase hinge-recognition chemistry.
Unlike standard indoles, the incorporation of the pyridine nitrogen (N5) drastically alters the physicochemical landscape, improving aqueous solubility and providing an additional hydrogen-bond vector. This whitepaper deconstructs the structural tautomerism, details a self-validating de novo synthetic route, and outlines the assay protocols required to deploy this compound in high-throughput kinase screening environments.
Structural Dynamics: Lactim-Lactam Tautomerism and Kinase Recognition
The defining feature of 2-Methyl-1H-pyrrolo[3,2-c]pyridin-4-ol is its capacity for tautomerization. The C4-hydroxyl group is situated strictly alpha to the N5 pyridine nitrogen. This structural adjacency forces a dynamic equilibrium between the lactim (4-hydroxypyridine) and lactam (pyridin-4-one) forms.
In physiological aqueous environments, the equilibrium heavily favors the lactam form. As an application scientist, I deliberately leverage this tautomeric shift during structure-based drug design. The lactam form presents a highly complementary hydrogen-bond donor (N5-H) and acceptor (C4=O) pair. This motif perfectly mimics the adenine ring of ATP, anchoring the scaffold into the hinge region of critical oncology targets, such as the Mitotic Kinase Monopolar Spindle 1 (MPS1) [1]. Furthermore, derivatives of this core have shown potent cidal activity against Trypanosoma cruzi [2], highlighting its broad utility.
Fig 1: Tautomeric logic of 5-azaindoles driving ATP-competitive kinase hinge recognition.
Physicochemical & Analytical Profile
To ensure lot-to-lot reproducibility and validate compound integrity before biological screening, the following baseline parameters must be verified [3].
| Parameter | Specification / Value | Analytical Rationale |
| Compound Name | 2-Methyl-1H-pyrrolo[3,2-c]pyridin-4-ol | IUPAC nomenclature defining the 5-azaindole core. |
| CAS Registry Number | 1190314-39-6 | Unique identifier for procurement and database cross-referencing. |
| Molecular Formula | C8H8N2O | Confirms elemental composition. |
| Molecular Weight | 148.16 g/mol | Required for precise molarity calculations in DMSO stock prep. |
| H-Bond Donors / Acceptors | 2 (NH, OH/NH) / 2 (N, O) | Dictates solubility and target-protein interaction vectors. |
| Mass Spectrometry (ESI+) | [M+H]+ m/z 149.1 | Primary validation metric for synthesized or procured batches. |
De Novo Synthesis Strategy & Mechanistic Rationale
Causality in Reagent Selection:
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Methoxy Protection: We utilize 4-amino-5-iodo-2-methoxypyridine as the starting material. The methoxy group protects the C4-oxygen, preventing it from tautomerizing to a pyridone, which would otherwise poison the Palladium catalyst during the cross-coupling step.
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Boron Tribromide (BBr3): BBr3 is selected for the final deprotection because it is a hard Lewis acid that specifically coordinates to the methoxy oxygen, facilitating nucleophilic attack by the bromide ion on the methyl group. This cleanly yields the target compound without degrading the delicate pyrrole ring.
Fig 2: Step-by-step synthetic workflow for 2-Methyl-1H-pyrrolo[3,2-c]pyridin-4-ol.
Self-Validating Protocol: Synthesis Workflow
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Sonogashira Coupling: Charge a Schlenk flask with 4-amino-5-iodo-2-methoxypyridine (1.0 eq), Pd(PPh3)4 (0.05 eq), and CuI (0.1 eq) in degassed Triethylamine. Introduce propyne gas (or use a liquid equivalent like 1-(trimethylsilyl)propyne followed by desilylation). Stir at 60°C for 6 hours.
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Validation Checkpoint: TLC (Hexane:EtOAc 3:1) should show complete consumption of the starting material. LC-MS must confirm the o-alkynylpyridinamine mass.
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Cyclization: Isolate the intermediate and dissolve in N-Methyl-2-pyrrolidone (NMP). Add Potassium tert-butoxide (KOtBu, 2.0 eq) and heat to 80°C for 4 hours to drive the 5-endo-dig cyclization.
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Validation Checkpoint: 1H-NMR must show the appearance of a broad singlet at ~11.5 ppm, indicative of the newly formed pyrrole N-H proton.
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Deprotection: Dissolve the resulting 2-methyl-4-methoxy-5-azaindole in anhydrous Dichloromethane (DCM) and cool to -78°C. Dropwise, add BBr3 (3.0 eq). Allow the reaction to slowly warm to room temperature overnight. Quench carefully with methanol.
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Validation Checkpoint: LC-MS must show an [M+H]+ peak at m/z 149.1. The complete absence of the m/z 163.1 peak confirms 100% demethylation.
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Application: MPS1 Kinase TR-FRET Inhibition Assay
To evaluate the efficacy of 2-Methyl-1H-pyrrolo[3,2-c]pyridin-4-ol derivatives, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is the gold standard. This protocol is designed to be self-validating by incorporating specific biochemical controls.
Reagent Preparation & Causality
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Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20.
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Causality: DTT is strictly required to maintain the kinase's catalytic cysteine residues in a reduced state, preventing artefactual inhibition via disulfide formation. EGTA chelates trace heavy metals that might spontaneously inhibit kinase activity, ensuring a reliable baseline.
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Enzyme & Tracer: Recombinant MPS1 kinase domain and an ATP-competitive fluorescent tracer.
Step-by-Step Assay Protocol
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Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the compound in 100% DMSO. Transfer 100 nL of each concentration to a 384-well low-volume assay plate using an acoustic dispenser (e.g., Echo 550) to eliminate tip-based carryover.
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Enzyme Addition: Add 5 µL of MPS1 kinase solution (diluted in assay buffer) to all wells except the "No Enzyme" control wells (which receive buffer only to establish the background FRET signal).
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Tracer/Antibody Addition: Add 5 µL of a master mix containing the fluorescent tracer and a Terbium-labeled anti-tag antibody.
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Equilibration: Seal the plate and incubate at room temperature for 60 minutes. This duration is critical to allow the competitive binding equilibrium between the tracer, the compound, and the kinase hinge region to stabilize.
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Detection & Analysis: Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 495 nm and 520 nm). Calculate the IC50 by plotting the 520/495 nm emission ratio against the log of the compound concentration using a 4-parameter logistic non-linear regression model.
References
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Structure-Based Design of Orally Bioavailable 1H-Pyrrolo[3,2-c]pyridine Inhibitors of Mitotic Kinase Monopolar Spindle 1 (MPS1) Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]
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Synthesis and trypanocidal activity of a library of 4-substituted 2-(1H-pyrrolo[3,2-c]pyridin-2-yl)propan-2-ols Source: ResearchGate (European Journal of Medicinal Chemistry) URL:[Link]
